3-(4-Aminophenyl)isothiazolo[5,4-d]pyrimidin-4-amine

• CAS No.: 605660-66-0
• Molecular Formula: C11H9N5S
• Molecular Weight: 243.29 g/mol
• IUPAC Name: 3-(4-aminophenyl)-[1,2]thiazolo[5,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C11H9N5S/c12-7-3-1-6(2-4-7)9-8-10(13)14-5-15-11(8)17-16-9/h1-5H,12H2,(H2,13,14,15)
• InChI Key: WBEPTQIHBZWSGZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NSC3=NC=NC(=C23)N)N

Description

3-(4-Aminophenyl)isothiazolo[5,4-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C11H9N5S and its molecular weight is 243.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of Example 96F (0.95 g, 3.5 mmol), iron (0.78 g, 13.9 mmol), and NH4Cl (0.19 g, 3.5 mmol) in 9:1 ethanol/water (80 mL) was heated to 60° C. for 4 hours, cooled to room temperature, and filtered through a pad of diatomaceous earth (Celite®). The pad was washed with THF and the filtrate was concentrated. The concentrate was suspended in water and filtered. The filter cake was washed with water and dried to provide 0.82 g (97% yield) of the desired product.